
(2,4-Diethoxyphenyl)boronic acid molecular
weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (2,4-Diethoxyphenyl)boronic acid

Cat. No.: B1316330 Get Quote

An In-depth Guide to the Molecular Weight of (2,4-Diethoxyphenyl)boronic Acid

This document provides a detailed breakdown of the molecular weight for (2,4-
Diethoxyphenyl)boronic acid, a compound relevant to researchers, scientists, and

professionals in the field of drug development.

Molecular Formula and Weight
(2,4-Diethoxyphenyl)boronic acid has the chemical formula C₁₀H₁₅BO₄.[1] Its calculated

molecular weight is approximately 210.03 g/mol .[1]

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in a molecule. The standard

atomic weights for the constituent elements are:

Carbon (C): approximately 12.011 amu[2]

Hydrogen (H): approximately 1.008 amu[3][4]

Boron (B): approximately 10.81 amu[5][6][7][8]

Oxygen (O): approximately 15.999 amu[9][10]

The contribution of each element to the total molecular weight is detailed in the table below.
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Element Symbol Count
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 10 12.011 120.11

Hydrogen H 15 1.008 15.12

Boron B 1 10.81 10.81

Oxygen O 4 15.999 63.996

Total 210.036

Note: The calculated molecular weight of 210.036 amu is in close agreement with the

commonly cited value of 210.03 g/mol .

Elemental Composition
The following diagram illustrates the elemental composition of (2,4-Diethoxyphenyl)boronic
acid.
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Caption: Elemental composition of (2,4-Diethoxyphenyl)boronic acid.

Please note: The request for detailed experimental protocols and signaling pathways is not

applicable to the determination of a compound's molecular weight. This information is typically

associated with biological or chemical activity studies, which are beyond the scope of this

fundamental chemical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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